Cas no 148000-43-5 (b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,(1aS,1bS,2S,5aR,6S,6aS)- (9CI))

• Product Name: b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,(1aS,1bS,2S,5aR,6S,6aS)- (9CI)
• CAS No: 148000-43-5
• MF: C₃₄H₄₂O₁₇
• MW: 722.68709230423
• CID: 145427
• PubChem ID: 6450157
• Update Time: 2025-04-19

b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,(1aS,1bS,2S,5aR,6S,6aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,(1aS,1bS,2S,5aR,6S,6aS)- (9CI)
• [3,5-diacetyloxy-2-[[1a-(hydroxymethyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,5a,6,6a-tetrahydro-1bH-oxireno[5,6]cyclopenta[1,3-c]pyran-6-yl]oxy]-6-methyloxan-4-yl] (E)-3-phenylprop-2-e
• b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-manno...
• b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-
• b-D-Glucopyranoside,6-[[2,4-di-O-acetyl-6-deoxy-3-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,(1aS,1b
• 2-(hexopyranosyloxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[
• 6-O-((2'',4''-Di-O-acetyl-3''-O-trans-cinnamoyl)-alpha-L-rhamnopyranosyl)catalpol
• beta-D-Glucopyranoside, 6-((2,4-di-O-acetyl-6-deoxy-3-O-(1-oxo-3-phenyl-2-propenyl)-alpha-L-mannopyranosyl)oxy)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl, (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta(E),6aalpha))-
• Scropolioside D
• 148000-43-5
• [3,5-Diacetyloxy-2-[[2-(hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl]oxy]-6-methyloxan-4-yl] (E)-3-phenylprop-2-enoate
• Scropoloside-D2

• Inchi： 1S/C34H42O17/c1-15-26(45-16(2)37)28(48-21(39)10-9-18-7-5-4-6-8-18)29(46-17(3)38)33(44-15)49-27-19-11-12-43-31(22(19)34(14-36)30(27)51-34)50-32-25(42)24(41)23(40)20(13-35)47-32/h4-12,15,19-20,22-33,35-36,40-42H,13-14H2,1-3H3/b10-9+
• InChI Key： XTDOKCBBQODVJW-MDZDMXLPSA-N
• SMILES： O1C2C(C3C=COC(C3C12CO)OC1C(C(C(C(CO)O1)O)O)O)OC1C(C(C(C(C)O1)OC(C)=O)OC(/C=C/C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 722.2422
• Monoisotopic Mass: 722.2422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 51
• Rotatable Bond Count: 14
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Density: 1.51
• Boiling Point: 837.5°Cat760mmHg
• Flash Point: 259.9°C
• Refractive Index: 1.627

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters